Cas no 52250-47-2 (2-ethyl-2-(3-hydroxypropyl)propanedioic acid)
52250-47-2 structure
Product Name:2-ethyl-2-(3-hydroxypropyl)propanedioic acid
CAS No:52250-47-2
MF:C8H14O5
MW:190.193763256073
CID:1576607
PubChem ID:73774790
Update Time:2025-04-21
2-ethyl-2-(3-hydroxypropyl)propanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-2-(3-hydroxypropyl)propanedioic acid
- Ethyl(3-hydroxypropyl)malonic acid
- propanedioic acid, 2-ethyl-2-(3-hydroxypropyl)-
- LogP
- 52250-47-2
- DTXSID501255617
-
- Inchi: 1S/C8H14O5/c1-2-8(6(10)11,7(12)13)4-3-5-9/h9H,2-5H2,1H3,(H,10,11)(H,12,13)
- InChI Key: LZLZSSGOHJSSBO-UHFFFAOYSA-N
- SMILES: OC(C(C(=O)O)(CC)CCCO)=O
Computed Properties
- Exact Mass: 190.08412
- Monoisotopic Mass: 190.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- PSA: 94.83
2-ethyl-2-(3-hydroxypropyl)propanedioic acid Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
52250-47-2 (2-ethyl-2-(3-hydroxypropyl)propanedioic acid) Related Products
- 5445-51-2(cyclobutane-1,1-dicarboxylic acid)
- 10097-02-6(2,2-Bis(hydroxymethyl)butanoic acid)
- 5660-81-1(Cyclopentylmalonic acid)
- 24779-68-8(2-(adamantan-1-yl)propanedioic acid)
- 534-59-8(Butylmalonic acid)
- 598-10-7(Cyclopropane-1,1-dicarboxylic acid)
- 601-79-6(2-Isopropylmalonic Acid)
- 1636-27-7(2,2-Dipropylmalonic Acid)
- 601-75-2(Ethylmalonic acid)
- 1127-08-8(CYCLOHEXANE-1,1-DICARBOXYLIC ACID)
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